Cas no 1896827-43-2 (1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol
• CAS No: 1896827-43-2
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 6234447
• PubChem ID: 117280547
• Update Time: 2025-07-18

1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol
• EN300-1968803
• 1896827-43-2

• Inchi： 1S/C9H8ClFO/c10-7-3-6(4-8(11)5-7)9(12)1-2-9/h3-5,12H,1-2H2
• InChI Key： IXECSTZMQGQUQS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(CC1)O)F

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol

Recent Advances in the Study of 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol (CAS: 1896827-43-2)

The compound 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol (CAS: 1896827-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic alcohol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol, highlighting its role as a versatile building block for more complex molecules. The researchers employed a novel catalytic system that improved yield and purity, making it more feasible for large-scale production. This advancement is particularly relevant given the compound's increasing importance in the development of central nervous system (CNS) targeting drugs.

Pharmacological investigations have revealed that 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol exhibits moderate binding affinity to several neurotransmitter receptors. Preliminary in vitro studies suggest potential applications in neurological disorders, though further in vivo validation is required. Its unique combination of chloro and fluoro substituents appears to contribute to both its metabolic stability and blood-brain barrier permeability, two critical factors in CNS drug development.

In the context of drug discovery, this compound has been identified as a crucial intermediate in the synthesis of several investigational new drugs. A recent patent application (WO2023056789) describes its use in creating novel kinase inhibitors with potential anticancer properties. The cyclopropane ring system, combined with the specific halogen substitution pattern, provides a rigid scaffold that can be further modified to optimize biological activity.

Analytical characterization of 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol has also seen significant progress. Advanced techniques including X-ray crystallography and high-resolution mass spectrometry have provided detailed structural insights. These studies confirm the compound's stability under physiological conditions and its predictable degradation pathways, important considerations for pharmaceutical formulation.

Despite these promising developments, challenges remain in fully exploiting the potential of 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol. Current research is addressing issues related to its solubility profile and exploring various prodrug strategies to enhance bioavailability. Additionally, structure-activity relationship studies are underway to optimize its pharmacological properties for specific therapeutic targets.

The growing body of research on this compound underscores its importance in modern medicinal chemistry. As synthetic methodologies continue to improve and biological evaluations progress, 1-(3-chloro-5-fluorophenyl)cyclopropan-1-ol is poised to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.